Cas no 2150061-98-4 (rac-(2R,3S)-3-aminooxolane-2-carbohydrazide)

• Product Name: rac-(2R,3S)-3-aminooxolane-2-carbohydrazide
• CAS No: 2150061-98-4
• MF: C₅H₁₁N₃O₂
• MW: 145.159740686417
• CID: 5616896
• PubChem ID: 165935248
• Update Time: 2025-07-18

rac-(2R,3S)-3-aminooxolane-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• EN300-3184145
• rac-(2R,3S)-3-aminooxolane-2-carbohydrazide
• 2150061-98-4

• Inchi： 1S/C5H11N3O2/c6-3-1-2-10-4(3)5(9)8-7/h3-4H,1-2,6-7H2,(H,8,9)/t3-,4+/m0/s1
• InChI Key： WWXUXKKJKFGNHZ-IUYQGCFVSA-N
• SMILES： O1CC[C@@H]([C@@H]1C(NN)=O)N

Computed Properties

• Exact Mass: 145.085126602g/mol
• Monoisotopic Mass: 145.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 90.4Ų

Additional information on rac-(2R,3S)-3-aminooxolane-2-carbohydrazide

Professional Introduction to rac-(2R,3S)-3-aminooxolane-2-carbohydrazide (CAS No. 2150061-98-4)

The compound rac-(2R,3S)-3-aminooxolane-2-carbohydrazide, identified by the CAS number 2150061-98-4, is a highly specialized chemical entity that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of extensive study in academic and industrial settings.

At the core of understanding this compound lies its unique stereochemical configuration, which is defined by the rac-(2R,3S) designation. This notation indicates that the molecule possesses a specific arrangement of stereocenters, which is crucial for its interaction with biological targets. The stereochemistry of rac-(2R,3S)-3-aminooxolane-2-carbohydrazide plays a pivotal role in determining its pharmacological properties, including its binding affinity and selectivity. Recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with various biological receptors, providing insights into its potential mechanisms of action.

The chemical structure of rac-(2R,3S)-3-aminooxolane-2-carbohydrazide features a oxolane ring substituted with an amino group and a carbohydrazide moiety. The oxolane ring itself is a five-membered heterocyclic compound that introduces rigidity to the molecular framework, while the amino and carbohydrazide groups provide sites for hydrogen bonding and further functionalization. These structural features make the compound an attractive scaffold for designing novel therapeutic agents. For instance, the carbohydrazide group can be readily modified to introduce additional pharmacophores, enhancing the compound's biological activity.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various diseases, particularly those involving enzymes or receptors that are difficult to target with conventional drugs. Rac-(2R,3S)-3-aminooxolane-2-carbohydrazide has emerged as a promising candidate in this context. Studies have demonstrated its potential as an inhibitor of certain enzymes implicated in inflammatory and metabolic disorders. The compound's ability to modulate enzyme activity has been investigated through both in vitro and in vivo experiments, yielding encouraging results that warrant further exploration.

The synthesis of rac-(2R,3S)-3-aminooxolane-2-carbohydrazide presents unique challenges due to its complex stereochemistry. Traditional synthetic routes often require careful optimization to ensure high enantiomeric purity and yield. However, recent innovations in asymmetric synthesis have provided more efficient methods for constructing this molecule. These advancements have not only improved the accessibility of the compound but also opened new avenues for exploring its derivatives with enhanced pharmacological properties.

One particularly noteworthy area of research involves the use of rac-(2R,3S)-3-aminooxolane-2-carbohydrazide as a lead compound for drug discovery. By leveraging structure-based drug design principles, researchers have been able to generate libraries of analogs that exhibit improved potency and selectivity. These efforts have led to several promising candidates that are currently undergoing preclinical evaluation. The success of such programs underscores the importance of compounds like rac-(2R,3S)-3-aminooxolane-2-carbohydrazide in advancing therapeutic innovation.

The pharmacokinetic profile of rac-(2R,3S)-3-aminooxolane-2-carbohydrazide is another critical aspect that has been extensively studied. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its clinical application. Preliminary studies suggest that rac-(2R,3S)-3-aminooxolane-2-carbohydrazide exhibits favorable pharmacokinetic properties, including reasonable bioavailability and moderate clearance rates. These characteristics make it a viable candidate for further development into a therapeutic agent.

In conclusion, rac-(2R,3S)-3-aminooxolane-2-carbohydrazide (CAS No. 2150061-98-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity position it as a valuable tool for drug discovery and development. As research continues to uncover new insights into its mechanisms of action and optimize its synthetic methodologies, this compound is poised to play a crucial role in addressing unmet medical needs.